4-Chloro-N-[(4-chlorophenyl)methyl]-2-nitroaniline

• CAS No.: 7196-74-9
• Molecular Formula: C13H10Cl2N2O2
• Molecular Weight: 297.13 g/mol
• IUPAC Name: 4-chloro-N-[(4-chlorophenyl)methyl]-2-nitroaniline
• InChI: InChI=1S/C13H10Cl2N2O2/c14-10-3-1-9(2-4-10)8-16-12-6-5-11(15)7-13(12)17(18)19/h1-7,16H,8H2
• InChI Key: VINKMOYXKNXFNI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC2=C(C=C(C=C2)Cl)[N+](=O)[O-])Cl

Description

4-Chloro-N-[(4-chlorophenyl)methyl]-2-nitroaniline is a useful research compound. Its molecular formula is C13H10Cl2N2O2 and its molecular weight is 297.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

25 g of 2,5-dichloronitrobenzene and 36.9 g of 4-chlorobenzylamine are heated for two hours at 135° C., it being necessary for the temperature always to be kept below 140° C. After cooling, the mixture is taken up with water and extracted with ethyl acetate. After drying over magnesium sulfate and evaporation under vacuum, the residue is taken up with ether and the crystals obtained are filtered off and washed with ether to give 22.3 g of 2-(4-chlorophenylmethylamino)-5-chloronitrobenzene in the form of crystals melting at 120° C.